Guanidine Nitrate Guanidine Nitrate Guanidine nitrate appears as a white crystalline solid. Soluble in water. Takes some effort to ignite but once ignited it burns with increasing vigor as the fire progresses. If contaminated with combustible materials it accelerates their burning. Prolonged exposure to fire or heat may result in an explosion. Produces toxic oxides of nitrogen during combustion.
A strong organic base existing primarily as guanidium ions at physiological pH. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed) It is also used in the treatment of myasthenia and as a fluorescent probe in HPLC.
Brand Name: Vulcanchem
CAS No.: 506-93-4
VCID: VC0116615
InChI: InChI=1S/CH5N3.HNO3/c2*2-1(3)4/h(H5,2,3,4);(H,2,3,4)
SMILES: C(=N)(N)N.[N+](=O)(O)[O-]
Molecular Formula: CH6N4O3
CH5N3.HNO3
C(NH2)3NO3
CH6N4O3
Molecular Weight: 122.08 g/mol

Guanidine Nitrate

CAS No.: 506-93-4

Reference Standards

VCID: VC0116615

Molecular Formula: CH6N4O3
CH5N3.HNO3
C(NH2)3NO3
CH6N4O3

Molecular Weight: 122.08 g/mol

Guanidine Nitrate - 506-93-4

CAS No. 506-93-4
Product Name Guanidine Nitrate
Molecular Formula CH6N4O3
CH5N3.HNO3
C(NH2)3NO3
CH6N4O3
Molecular Weight 122.08 g/mol
IUPAC Name guanidine;nitric acid
Standard InChI InChI=1S/CH5N3.HNO3/c2*2-1(3)4/h(H5,2,3,4);(H,2,3,4)
Standard InChIKey CNUNWZZSUJPAHX-UHFFFAOYSA-N
SMILES C(=N)(N)N.[N+](=O)(O)[O-]
Canonical SMILES C(=N)(N)N.[N+](=O)(O)[O-]
Boiling Point Decomposes at boiling point
Colorform Crystalline powde
Density 1.436 g/cm³
Melting Point 214 °C
217 °C
Physical Description Guanidine nitrate appears as a white crystalline solid. Soluble in water. Takes some effort to ignite but once ignited it burns with increasing vigor as the fire progresses. If contaminated with combustible materials it accelerates their burning. Prolonged exposure to fire or heat may result in an explosion. Produces toxic oxides of nitrogen during combustion.
DryPowder; PelletsLargeCrystals
WHITE SOLID IN VARIOUS FORMS.
Description Guanidine nitrate appears as a white crystalline solid. Soluble in water. Takes some effort to ignite but once ignited it burns with increasing vigor as the fire progresses. If contaminated with combustible materials it accelerates their burning. Prolonged exposure to fire or heat may result in an explosion. Produces toxic oxides of nitrogen during combustion.
A strong organic base existing primarily as guanidium ions at physiological pH. It is found in the urine as a normal product of protein metabolism. It is also used in laboratory research as a protein denaturant. (From Martindale, the Extra Pharmacopoeia, 30th ed and Merck Index, 12th ed) It is also used in the treatment of myasthenia and as a fluorescent probe in HPLC.
Related CAS 113-00-8 (Parent)
Solubility Sol in 10 parts water; sol in alcohol
SLIGHTLY SOL IN ACETONE
Solubility in water, g/100ml at 20 °C: 16
Synonyms Chloride, Guanidinium
Chloride, Guanidium
Guanidine
Guanidine Hydrochloride
Guanidine Monohydrate
Guanidine Monohydrobromide
Guanidine Monohydrochloride
Guanidine Monohydroiodine
Guanidine Nitrate
Guanidine Phosphate
Guanidine Sulfate
Guanidine Sulfate (1:1)
Guanidine Sulfate (2:1)
Guanidine Sulfite (1:1)
Guanidinium
Guanidinium Chloride
Guanidium Chloride
Hydrochloride, Guanidine
Monohydrate, Guanidine
Monohydrobromide, Guanidine
Monohydrochloride, Guanidine
Monohydroiodine, Guanidine
Nitrate, Guanidine
Phosphate, Guanidine
Sulfate, Guanidine
PubChem Compound 10481
Last Modified Nov 11 2021
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